molecular formula C12H7N3O B8513228 5-Oxo-4,5-dihydropyrrolo[1,2-a]quinazoline-2-carbonitrile CAS No. 59661-51-7

5-Oxo-4,5-dihydropyrrolo[1,2-a]quinazoline-2-carbonitrile

Cat. No. B8513228
CAS RN: 59661-51-7
M. Wt: 209.20 g/mol
InChI Key: KPRQXKFHDYCNSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Oxo-4,5-dihydropyrrolo[1,2-a]quinazoline-2-carbonitrile is a useful research compound. Its molecular formula is C12H7N3O and its molecular weight is 209.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Oxo-4,5-dihydropyrrolo[1,2-a]quinazoline-2-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Oxo-4,5-dihydropyrrolo[1,2-a]quinazoline-2-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

59661-51-7

Product Name

5-Oxo-4,5-dihydropyrrolo[1,2-a]quinazoline-2-carbonitrile

Molecular Formula

C12H7N3O

Molecular Weight

209.20 g/mol

IUPAC Name

5-oxo-4H-pyrrolo[1,2-a]quinazoline-2-carbonitrile

InChI

InChI=1S/C12H7N3O/c13-6-8-5-11-14-12(16)9-3-1-2-4-10(9)15(11)7-8/h1-5,7H,(H,14,16)

InChI Key

KPRQXKFHDYCNSZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)NC3=CC(=CN23)C#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Under cooling on ice, in a solution of 2-(2,3-dicyanopropen-1-ylamino)benzoic acid methyl ester (E isomer/Z isomer mixture) (Reference Compound 2-1, 40.1 g, 0.166 mol) in ethanol (700 mL), a solution of sodium ethoxide (28.2 g, 0.414 mol) in ethanol (300 mL) was added dropwise. After stirring the reaction solution at room temperature for 2 hours, 1M hydrochloric acid (500 mL) was added under cooling on ice. The precipitated solid was collected by filtration, and washed with water. By drying under reduced pressure, the title Reference Compound (33.8 g, yield: 97%) was obtained as a colorless powder (see Z. Chem. 1961, 1, 349).
Name
2-(2,3-dicyanopropen-1-ylamino)benzoic acid methyl ester
Quantity
40.1 g
Type
reactant
Reaction Step One
Name
Compound 2-1
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
700 mL
Type
solvent
Reaction Step One
Quantity
28.2 g
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
solvent
Reaction Step Two
Quantity
500 mL
Type
reactant
Reaction Step Three
Yield
97%

Synthesis routes and methods II

Procedure details

Under cooling on ice, boron tribromide (0.100 mL, 1.04 mmol) was added to a solution of 2-[4-(4-methoxyphenyl)piperazin-1-ylmethyl]pyrrolo[1,2-a]quinazolin-5(4H)-one (the above Compound 2-16, 200 mg, 0.515 mmol) in methylene chloride (3.0 mL). The reaction solution was stirred at room temperature for 1 hour. The reaction solution was diluted with methanol (2.0 mL) under cooling on ice, and then concentrated under reduced pressure. The obtained residue was dissolved in 1M sodium hydroxide aqueous solution (2.0 mL), and 2M hydrochloric acid was added so that pH of the solution was 7. The precipitate was collected by filtration, and dried under reduced pressure, to obtain title Compound 3-1 (43.2 mg, yield: 22%) as an orange powder.
Quantity
0.1 mL
Type
reactant
Reaction Step One
Name
2-[4-(4-methoxyphenyl)piperazin-1-ylmethyl]pyrrolo[1,2-a]quinazolin-5(4H)-one
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
Compound 2-16
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
3 mL
Type
solvent
Reaction Step Two
Quantity
2 mL
Type
solvent
Reaction Step Three
Yield
22%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.